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Compound of Interest

Compound Name: YNT-185

Cat. No.: B10798791

For Immediate Implementation by Laboratory Personnel

This guide provides critical safety and logistical information for the handling and disposal of
YNT-185, a potent and selective orexin receptor 2 (OX2R) agonist. Adherence to these
protocols is essential to ensure the safety of all laboratory personnel and to maintain the
integrity of your research. This document is intended to supplement, not replace, your
institution's standard operating procedures and the manufacturer's Safety Data Sheet (SDS).

Immediate Safety and Personal Protective
Equipment (PPE)

YNT-185 is a bioactive small molecule that requires careful handling to prevent accidental
exposure. While a specific public Safety Data Sheet (SDS) with quantitative exposure limits is
not readily available, the following personal protective equipment (PPE) is mandatory when
handling YNT-185 in solid or solution form.

Table 1: Personal Protective Equipment (PPE) for Handling YNT-185
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Specifications &
PPE Category Item
Procedures

Minimum requirement for
incidental contact. Double-
gloving is recommended for
) ) o enhanced protection. Gloves

Hand Protection Disposable Nitrile Gloves ] ]
must be changed immediately
upon contamination. Do not
wash or reuse disposable

gloves.

A buttoned, long-sleeved lab
. coat is required to protect skin
Body Protection Laboratory Coat )
and personal clothing from

potential splashes.

Required for all procedures
involving YNT-185. A face
shield must be worn over
] Safety Glasses with Side safety glasses or goggles
Eye & Face Protection ] ) ] ]
Shields or Goggles during procedures with a high
risk of splashing, such as
preparing stock solutions or

administering the compound.

Recommended when handling
the powdered form of YNT-185

to prevent inhalation. The

Respiratory Protection NIOSH-approved Respirator N )
specific type of respirator
should be determined by a
workplace hazard assessment.
Required at all times in the
Foot Protection Closed-toe Shoes laboratory to protect against

spills and falling objects.
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Operational Plan: Step-by-Step Handling and
Administration

Proper handling procedures are critical to prevent contamination and ensure accurate

experimental results.

Preparation of Stock Solutions

Work Area Preparation: All handling of solid YNT-185 should be conducted in a designated
area, such as a chemical fume hood or a biological safety cabinet, to minimize inhalation
exposure.

Personal Protective Equipment: Don all required PPE as outlined in Table 1.
Weighing: Carefully weigh the desired amount of YNT-185 powder.

Solubilization: YNT-185 is soluble in water and DMSO.[1][2] Prepare stock solutions
according to your experimental needs. For in vivo studies, a water-soluble form (YNT-185
dihydrochloride) is often used.

Storage: Store stock solutions at -20°C for up to one month or at -80°C for up to six months,
protected from light.

In Vivo Administration Protocol (Mouse Models)

The following protocols are based on published research and should be adapted to your

specific experimental design in consultation with your institution's animal care and use

committee.

Table 2: YNT-185 In Vivo Administration Parameters
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Administration
Dosage Range
Route

Vehicle Reference

Intraperitoneal (i.p.) 20-40 mg/kg

Saline or other

[2]

appropriate vehicle

Intracerebroventricular
) 30-300 nmol
(i.cv)

Artificial cerebrospinal

fluid or saline

Experimental Workflow for In Vivo Administration
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Preparation

Don appropriate PPE

:

Prepare YNT-185 solution
in a designated hood

:

Draw solution into syringe

Administration

Properly restrain the animal

:

Administer YNT-185 via
I.p. or i.c.v. route

Post-Adn¥nistration

Monitor animal for
behavioral and physiological changes

:

Dispose of sharps and
contaminated materials properly

Click to download full resolution via product page

Figure 1. Experimental workflow for the in vivo administration of YNT-185.
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YNT-185 Signaling Pathway

YNT-185 is a selective agonist for the orexin receptor 2 (OX2R), a G protein-coupled receptor
(GPCR). Its mechanism of action involves binding to OX2R, which is primarily coupled to the
Gq/11 protein. This activation leads to a downstream signaling cascade resulting in neuronal
excitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-ynt-185]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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